(E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)prop-2-enamide
• InChI: InChI=1S/C16H15N3O2S/c20-16(5-4-14-3-1-9-21-14)17-11-15(13-6-10-22-12-13)19-8-2-7-18-19/h1-10,12,15H,11H2,(H,17,20)/b5-4+
• InChI Key: DTKHFNTXGZUWNP-SNAWJCMRSA-N
• Canonical SMILES: C1=CN(N=C1)C(CNC(=O)C=CC2=CC=CO2)C3=CSC=C3
• Isomeric SMILES: C1=CN(N=C1)C(CNC(=O)/C=C/C2=CC=CO2)C3=CSC=C3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

(E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(furan-2-yl)acrylamide is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. The compound is synthesized through a multi-step process and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of related compounds involves condensation reactions under specific conditions, demonstrating the versatility of (E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(furan-2-yl)acrylamide as a precursor or intermediate in organic synthesis. For instance, Kariuki et al. (2022) synthesized 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide with a high yield, emphasizing the compound's role in generating complex structures through straightforward synthetic routes (Kariuki et al., 2022).

Applications in Catalysis and Material Science

• The development of novel materials and catalysts is another critical application. For example, Abraham et al. (1996) explored the use of acrylamide derivatives in the preparation of poly(methyl methacrylate)-supported Cr(VI) reagents, which are efficient in oxidizing alcohols to aldehydes and ketones, showcasing the compound's potential in enhancing chemical reactions and material properties (Abraham et al., 1996).

Enhanced Oil Recovery

• In the field of enhanced oil recovery, Gou et al. (2015) investigated acrylamide-based copolymers functionalized with imidazoline derivatives and sulfonate, highlighting the application of acrylamide derivatives in improving oil recovery rates due to their excellent thickening property and stability under harsh conditions (Gou et al., 2015).

Biomedical Research

• In biomedical research, compounds structurally related to (E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(furan-2-yl)acrylamide have been synthesized and evaluated for their antimicrobial and anticancer activities. Zaki et al. (2018) synthesized pyridine and thioamide derivatives from acrylamide backbones and tested them against various microorganisms and cancer cell lines, demonstrating the compound's relevance in developing new therapeutic agents (Zaki et al., 2018).